1-dibutylcarbamoyl-1H-indole-4-carboxylic acid

• Molecular Formula: C18H24N2O3
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 1-(dibutylcarbamoyl)indole-4-carboxylic acid
• InChI: InChI=1S/C18H24N2O3/c1-3-5-11-19(12-6-4-2)18(23)20-13-10-14-15(17(21)22)8-7-9-16(14)20/h7-10,13H,3-6,11-12H2,1-2H3,(H,21,22)
• InChI Key: BZUYHKVMEAOLTG-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)C(=O)N1C=CC2=C(C=CC=C21)C(=O)O

Description

1-dibutylcarbamoyl-1H-indole-4-carboxylic acid is a useful research compound. Its molecular formula is C18H24N2O3 and its molecular weight is 316.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1H-Indole-4-carboxylic acid (611, 251 mg, 1.56 mmol) in tetrahydrofuran (3 mL), was added 2.5M n-butyllithium in hexane (1.28 mL, 3.19 mmol) at −78° C. After 30 minutes, dibutyl carbamyl chloride (657 mg, 3.43 mmol) was added and stirred for two hours. The reaction solution was quenched with 1M HCl (aq.) and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous magnesium sulfate, filtrated and concentrated. The desired compound was isolated with silica gel column chromatography using 10% ethyl acetate in hexane to give a white solid (612, 88 mg, 18%). MS (ESI) [M-H+]−=315.1.